Cas no 1817741-80-2 (5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine)

• Product Name: 5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine
• CAS No: 1817741-80-2
• MF: C₁₁H₈BrFN₂
• MW: 267.097024917603
• MDL: MFCD30529967
• CID: 4708363
• Update Time: 2025-06-15

5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(4-fluorophenyl)-pyridin-2-ylamine
• 5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine

• MDL： MFCD30529967
• Inchi： 1S/C11H8BrFN2/c12-9-5-6-10(14)15-11(9)7-1-3-8(13)4-2-7/h1-6H,(H2,14,15)
• InChI Key： PMXOSAKBCSEPDN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Topological Polar Surface Area: 38.9

Additional information on 5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine

Professional Introduction to 5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine (CAS No. 1817741-80-2)

5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine, with the chemical identifier CAS No. 1817741-80-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of both bromine and fluorine substituents on the pyridine ring endows this molecule with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine molecule has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The bromine atom at the 5-position and the 4-fluoro phenyl group at the 6-position provide reactive sites for further functionalization, enabling chemists to design complex molecular architectures. These features make it a versatile building block for developing novel therapeutic agents targeting various diseases.

In the context of modern pharmaceutical research, this compound has been explored for its role in synthesizing small-molecule inhibitors. The pyridine core is a common motif in many drugs, including antiviral, anticancer, and anti-inflammatory agents. The< strong>fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity to biological targets. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical or clinical evaluation.

Recent studies have highlighted the utility of< strong>5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The brominated pyridine derivative has shown promise in this regard, serving as a key intermediate in the synthesis of potent kinase inhibitors.

The< strong>CAS No. 1817741-80-2 compound also finds applications in materials science and organic electronics. Its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of halogen atoms can influence the electron affinity and charge transport properties of the material, making it an attractive candidate for advanced technological applications.

In addition to its pharmaceutical applications, this compound has been investigated for its potential role in agrochemicals. The structural features of< strong>5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine make it a useful precursor for synthesizing herbicides and pesticides. These agrochemicals are essential for protecting crops from pests and diseases, thereby contributing to global food security.

The synthesis of< strong>5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, cross-coupling reactions, and palladium-catalyzed transformations. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

The growing interest in this compound underscores its importance in synthetic chemistry and drug development. Researchers continue to explore new methodologies for its synthesis and application, driven by the need for innovative solutions in medicine and technology. Collaborative efforts between academia and industry are essential to accelerate progress and translate laboratory findings into tangible benefits for society.

In conclusion, 5-Bromo-6-(4-fluoro-phenyl)-pyridin-2-ylamine (CAS No. 1817741-80-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, materials science, and agrochemical development. As our understanding of its properties continues to expand, so too will its potential contributions to advancing human health and technological innovation.